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Introduction
Regulatory T cells (Tregs) are critical mediators of immune tolerance, playing a key role in

preventing autoimmunity and maintaining immune homeostasis.[1][2][3] However, in the

context of cancer, Tregs can suppress anti-tumor immune responses, thereby facilitating tumor

growth and limiting the efficacy of immunotherapies.[4][5] One key transcription factor essential

for the function and stability of Tregs, particularly within the tumor microenvironment, is IKZF2

(Helios).[4][5]

PVTX-405 is a potent and highly selective IKZF2 molecular glue degrader.[4][5][6][7] It

operates by inducing the ubiquitination and subsequent proteasomal degradation of IKZF2.[6]

[8] This targeted degradation of IKZF2 in Tregs reduces their suppressive activity, leading to an

increase in the production of pro-inflammatory cytokines like IL-2 and enhanced proliferation of

effector T cells (Teff).[4][5][7][8] These characteristics make PVTX-405 a promising candidate

for cancer immunotherapy, with the potential to be used as a standalone treatment or in

combination with other therapies like immune checkpoint inhibitors.[4][5][7]
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This document provides a detailed protocol for an in vitro Treg suppression assay to evaluate

the efficacy of PVTX-405 in modulating Treg function. The assay measures the proliferation of

effector T cells in the presence of Tregs and varying concentrations of PVTX-405.

Signaling Pathway of PVTX-405 in Tregs
PVTX-405 functions as a molecular glue to induce the degradation of the transcription factor

IKZF2. By binding to the E3 ubiquitin ligase substrate receptor cereblon (CRBN), PVTX-405
creates a novel protein-protein interaction surface that recruits IKZF2.[6][9] This leads to the

polyubiquitination of IKZF2 and its subsequent degradation by the proteasome. The loss of

IKZF2 in Tregs destabilizes them and impairs their suppressive function, leading to enhanced

effector T cell responses.
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Caption: Mechanism of action of PVTX-405.
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Experimental Protocol: In Vitro Treg Suppression
Assay
This protocol details a non-radioactive method to assess the suppressive function of human

Tregs on effector T cells and to evaluate the impact of PVTX-405. Proliferation of effector T

cells is measured by the dilution of a fluorescent dye, Carboxyfluorescein succinimidyl ester

(CFSE).[10][11][12]

Materials and Reagents
Human Peripheral Blood Mononuclear Cells (PBMCs)

CD4+ T Cell Isolation Kit

CD25+ MicroBeads

RPMI-1640 medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

L-Glutamine

2-mercaptoethanol

Human IL-2

CFSE (Carboxyfluorescein succinimidyl ester)

Anti-CD3/CD28 T cell activator beads

PVTX-405

DMSO (vehicle control)

96-well round-bottom plates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. In Vitro Suppression Assay for Functional Assessment of Human Regulatory T Cells |
Springer Nature Experiments [experiments.springernature.com]

2. Treg function & Treg suppression | RoukenBio [rouken.bio]

3. A novel and rapid method to quantify Treg mediated suppression of CD4 T cells - PMC
[pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Development of PVTX-405 as a potent and highly selective molecular glue degrader of
IKZF2 for cancer immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

6. bioengineer.org [bioengineer.org]

7. medchemexpress.com [medchemexpress.com]

8. Development of PVTX-405 as a potent and highly selective molecular glue degrader of
IKZF2 for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. In Vitro Treg Suppression Assays - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15607833/docs?utm_src=pdf-body-img#application-notes-and-protocols-setting-up-a-treg-suppression-assay-with-pvtx-405
https://www.benchchem.com/product/b15607833?utm_src=pdf-custom-synthesis#bc-rfq
https://experiments.springernature.com/articles/10.1007/978-1-62703-290-2_16
https://experiments.springernature.com/articles/10.1007/978-1-62703-290-2_16
https://rouken.bio/scientific-resources/whitepapers/a-complete-workflow-for-functional-reversal-of-treg-mediated-suppression-treg-function-treg-suppression-and-your-therapeutic-candidate
https://pmc.ncbi.nlm.nih.gov/articles/PMC5573621/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5573621/
https://www.researchgate.net/publication/391368919_Development_of_PVTX-405_as_a_potent_and_highly_selective_molecular_glue_degrader_of_IKZF2_for_cancer_immunotherapy
https://pubmed.ncbi.nlm.nih.gov/40312344/
https://pubmed.ncbi.nlm.nih.gov/40312344/
https://bioengineer.org/pvtx-405-potent-selective-ikzf2-degrader-for-immunotherapy/
https://www.medchemexpress.com/pvtx-405.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12046021/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12046021/
https://www.researchgate.net/publication/379208103_Abstract_2656_The_selective_IKZF2_molecular_glue_degrader_PVTX-405_counters_Treg_immune_suppressionshows_significant_tumor_growth_delay_as_single_agent_and_synergistic_response_with_immune_checkpoint_
https://pmc.ncbi.nlm.nih.gov/articles/PMC3043080/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. A CFSE based assay for measuring CD4+CD25+ regulatory T cell mediated suppression
of auto-antigen specific and polyclonal T cell responses - PubMed [pubmed.ncbi.nlm.nih.gov]

12. In vitro Treg suppression assay. [bio-protocol.org]
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setting-up-a-treg-suppression-assay-with-pvtx-405]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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